Cas no 2918946-79-7 (1-(3-Fluoro-5-(trifluoromethyl)phenyl)cyclopentanol)

• Product Name: 1-(3-Fluoro-5-(trifluoromethyl)phenyl)cyclopentanol
• CAS No: 2918946-79-7
• MF: C₁₂H₁₂F₄O
• MW: 248.216697692871
• CID: 6796536
• PubChem ID: 171368259
• Update Time: 2025-06-08

1-(3-Fluoro-5-(trifluoromethyl)phenyl)cyclopentanol Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-5-(trifluoromethyl)phenyl)cyclopentanol
• 2918946-79-7
• MFCD34774195
• 1-(3-Fluoro-5-(trifluoromethyl)phenyl)cyclopentanol

• Inchi： 1S/C12H12F4O/c13-10-6-8(11(17)3-1-2-4-11)5-9(7-10)12(14,15)16/h5-7,17H,1-4H2
• InChI Key： YGWBLYFLAXIEEN-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)C1(CCCC1)O

Computed Properties

• Exact Mass: 248.08242765g/mol
• Monoisotopic Mass: 248.08242765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-Fluoro-5-(trifluoromethyl)phenyl)cyclopentanol

Professional Introduction to 1-(3-Fluoro-5-(trifluoromethyl)phenyl)cyclopentanol (CAS No. 2918946-79-7)

1-(3-Fluoro-5-(trifluoromethyl)phenyl)cyclopentanol (CAS No. 2918946-79-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, presents a promising platform for the development of innovative therapeutic agents. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring enhances its pharmacological potential, making it a subject of extensive research in drug discovery.

The compound's structure consists of a cyclopentanol moiety linked to a phenyl ring substituted with a fluoro atom at the 3-position and a trifluoromethyl group at the 5-position. This specific arrangement imparts distinct electronic and steric properties, which are critical for its interaction with biological targets. The cyclopentanol part of the molecule contributes to its solubility and metabolic stability, while the fluorinated phenyl ring enhances binding affinity and selectivity.

In recent years, the role of fluorinated aromatic compounds in medicinal chemistry has been extensively studied due to their ability to modulate drug efficacy and pharmacokinetic properties. The introduction of fluorine atoms can lead to increased metabolic stability, improved bioavailability, and enhanced binding interactions with biological targets. Specifically, the fluoro substituent at the 3-position of the phenyl ring in 1-(3-Fluoro-5-(trifluoromethyl)phenyl)cyclopentanol has been shown to enhance receptor binding affinity, a phenomenon attributed to its ability to increase lipophilicity and reduce hydrogen bonding interactions.

The trifluoromethyl group at the 5-position further contributes to the compound's pharmacological profile by increasing its lipophilicity and reducing metabolic susceptibility. This substitution pattern is particularly valuable in the development of central nervous system (CNS) drugs, where lipophilicity is a key determinant of blood-brain barrier penetration. Additionally, the presence of both substituents may confer resistance to enzymatic degradation, thereby extending the half-life of potential therapeutic agents derived from this scaffold.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with high accuracy. These tools have been instrumental in optimizing the structure of 1-(3-Fluoro-5-(trifluoromethyl)phenyl)cyclopentanol for improved pharmacological activity. For instance, virtual screening techniques have identified derivatives of this compound that exhibit enhanced binding affinity for specific enzymes and receptors involved in various disease pathways.

The synthesis of 1-(3-Fluoro-5-(trifluoromethyl)phenyl)cyclopentanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of fluorine and trifluoromethyl groups often necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in fluorination techniques have made it possible to incorporate these functional groups into complex molecular frameworks with greater ease, facilitating the synthesis of novel derivatives for further pharmacological evaluation.

In conclusion, 1-(3-Fluoro-5-(trifluoromethyl)phenyl)cyclopentanol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological properties. The combination of fluoro and trifluoromethyl substituents enhances its interaction with biological targets, making it a valuable scaffold for drug development. Ongoing research in this area continues to uncover new applications for this compound, highlighting its importance in modern medicinal chemistry.